Cas no 89819-26-1 (7-Benzofuransulfonyl isocyanate, 2,3-dihydro-2,2-dimethyl-)

• Product name: 7-Benzofuransulfonyl isocyanate, 2,3-dihydro-2,2-dimethyl-
• CAS No: 89819-26-1
• MF: C₁₁H₁₁NO₄S
• MW: 253.274341821671
• CID: 588129
• PubChem ID: 13424182

7-Benzofuransulfonyl isocyanate, 2,3-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 7-Benzofuransulfonyl isocyanate, 2,3-dihydro-2,2-dimethyl-
• 2,2-dimethyl-N-(oxomethylidene)-3H-1-benzofuran-7-sulfonamide
• 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-sulfonyl isocyanate
• SCHEMBL10733995
• 2,3-Dihydro-2,2-dimethyl-7-benzofuransulfonyl isocyanate
• 89819-26-1
• DTXSID50540406
• 2,3-dihydro-2,2-dimethylbenzo[b]furan-7-ylsulfonylisocyanate
• CUIBPTDIGVDIIQ-UHFFFAOYSA-N

• Inchi： InChI=1S/C11H11NO4S/c1-11(2)6-8-4-3-5-9(10(8)16-11)17(14,15)12-7-13/h3-5H,6H2,1-2H3
• InChI Key： CUIBPTDIGVDIIQ-UHFFFAOYSA-N
• SMILES： CC1(CC2=C(O1)C(=CC=C2)S(=O)(=O)N=C=O)C

Computed Properties

• Exact Mass: 253.04087901g/mol
• Monoisotopic Mass: 253.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.2Ų